Cas no 500579-61-3 (ethyl 2-fluoro-4-methylbenzoate)

ethyl 2-fluoro-4-methylbenzoate structure
500579-61-3 structure
Product Name:ethyl 2-fluoro-4-methylbenzoate
CAS No:500579-61-3
MF:C10H11FO2
MW:182.191546678543
CID:1545314
PubChem ID:282993
Update Time:2025-04-21

ethyl 2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-fluoro-4-methylbenzoate
    • benzoic acid, 2-fluoro-4-methyl-, ethyl ester
    • NSC 137163
    • DB-416261
    • CS-0059875
    • Ethyl2-fluoro-4-methylbenzoate
    • AKOS006295509
    • NSC137163
    • 500579-61-3
    • AS-33135
    • MFCD06205105
    • NSC-137163
    • DTXSID40300475
    • A856544
    • ethyl 2-fluoro-4-methyl-benzoate
    • SCHEMBL7222675
    • MDL: MFCD06205105
    • Inchi: 1S/C10H11FO2/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-6H,3H2,1-2H3
    • InChI Key: ZWWVHEVIVRTABT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=CC=1C(=O)OCC

Computed Properties

  • Exact Mass: 182.07433
  • Monoisotopic Mass: 182.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 245.2±28.0 ºC (760 Torr),
  • Flash Point: 99.2±18.9 ºC,
  • Solubility: Very slightly soluble (0.27 g/l) (25 º C),
  • PSA: 26.3

ethyl 2-fluoro-4-methylbenzoate Pricemore >>

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